Cas no 98607-90-0 (4-(pyridin-3-yloxy)butanenitrile)

• Product Name: 4-(pyridin-3-yloxy)butanenitrile
• CAS No: 98607-90-0
• MF: C₉H₁₀N₂O
• MW: 162.188
• CID: 4375930
• Update Time: 2025-05-20

4-(pyridin-3-yloxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-(3-pyridinyloxy)-
• 4-(pyridin-3-yloxy)butanenitrile

Additional information on 4-(pyridin-3-yloxy)butanenitrile

Recent Advances in the Study of 4-(Pyridin-3-yloxy)butanenitrile (CAS: 98607-90-0) in Chemical Biology and Pharmaceutical Research

4-(Pyridin-3-yloxy)butanenitrile (CAS: 98607-90-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This nitrile-containing pyridine derivative serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic compounds. The compound's unique structure, featuring both pyridine and nitrile functional groups, allows for diverse chemical modifications, making it a valuable scaffold in drug discovery.

In the context of kinase inhibitor development, 4-(pyridin-3-yloxy)butanenitrile has been utilized as a key intermediate in the synthesis of novel compounds targeting protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into potent and selective inhibitors of fibroblast growth factor receptors (FGFRs), which are implicated in various malignancies. The researchers highlighted the compound's ability to maintain favorable pharmacokinetic properties while enabling precise targeting of the kinase ATP-binding site.

Recent synthetic methodology developments have also focused on 4-(pyridin-3-yloxy)butanenitrile. A 2024 report in Organic Letters described an efficient palladium-catalyzed cyanation protocol that significantly improves the yield and purity of this compound compared to traditional methods. This advancement addresses previous challenges in large-scale production and has important implications for industrial applications. The new method operates under mild conditions and demonstrates excellent functional group tolerance, making it particularly valuable for pharmaceutical manufacturing.

From a biological activity perspective, derivatives of 4-(pyridin-3-yloxy)butanenitrile have shown promising antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain structural modifications of this scaffold resulted in compounds with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers identified specific structure-activity relationships that correlate the position and nature of substituents with antimicrobial efficacy, providing valuable insights for future antibiotic development.

The compound's potential in central nervous system (CNS) drug development has also been explored. Research published in ACS Chemical Neuroscience (2023) demonstrated that appropriately modified derivatives of 4-(pyridin-3-yloxy)butanenitrile can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. These findings suggest that this chemical scaffold may have broader therapeutic applications beyond its current uses in oncology and infectious diseases.

In conclusion, 4-(pyridin-3-yloxy)butanenitrile (CAS: 98607-90-0) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Recent advances in synthetic chemistry have improved access to this compound, while biological studies continue to reveal new therapeutic possibilities. Its applications span multiple therapeutic areas, from oncology to CNS disorders, making it a compound of significant interest in pharmaceutical research. Future studies will likely focus on further optimizing its derivatives for improved potency, selectivity, and drug-like properties.